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Compound of Interest

Compound Name: Thalrugosidine

Cat. No.: B1637404

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thalrugosidine is a bisbenzylisoquinoline alkaloid first isolated from Thalictrum rugosum. This
technical guide provides a comprehensive overview of its chemical identifiers, and available
data on its biological activities. The information is intended to support further research and
development efforts related to this natural compound.

Chemical Identifiers

A summary of the key chemical identifiers for Thalrugosidine is presented in Table 1. This
data is crucial for the accurate identification and characterization of the compound in
experimental settings.
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Identifier Value Source

CAS Number 33954-34-6 [1]

Molecular Formula C3sH42N207 [2]

Molecular Weight 638.7 g/mol [2]
(3S,22S)-10,11,16,27-
tetramethoxy-4,21-dimethyl-
13,29-dioxa-4,21-
diazaheptacyclo[28.2.2.114,18,1

IUPAC Name 2428 03,8,07,12,022,36]hexatriacon  [2]

ta-
1(33),7(12),8,10,14(36),15,17,
24(35),25,27,30(34),31-
dodecaen-15-ol

Canonical SMILES

CN1CCC2=CC(=C(C3=C2[C
@@H]1CC4=CC(=C(C=C4)0
C)OC5=CC=C(C[C@H]6C7=C
C(=C(C(=C7CCN6C)03)0C)0
C)C=C5)0)0C

[2]

InChl

InChl=1S/C38H42N207/c1-
39-16-14-26-27-21-33(44-
5)37(45-6)36(26)47-38-34-
24(20-32(43-4)35(38)41)13-
15-40(2)29(34)18-23-9-12-
30(42-3)31(19-23)46-25-10-7-
22(8-11-25)17-28(27)39/h7-
12,19-21,28-29,41H,13-
18H2,1-6H3/t28-,29-/m0/s1

[2]

InChlKey

NVIHKIYGMWNYEP-
VMPREFPWSA-N

[2]

PubChem CID

5321920

[2]
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Biological Activities and Potential Signhaling
Pathways

Thalrugosidine has been reported to exhibit antimicrobial and antileishmanial activities.[2][3]
As a bisbenzylisoquinoline alkaloid, its mechanism of action may involve the modulation of key
cellular signaling pathways. While the specific pathways affected by Thalrugosidine are not
yet fully elucidated, related compounds in this class are known to influence pathways such as
NF-kB, which plays a central role in inflammation and immune responses.

The diagram below illustrates a hypothetical workflow for investigating the anti-inflammatory
and antimicrobial effects of Thalrugosidine, potentially through the inhibition of the NF-kB
signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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